Cas no 1190013-02-5 (2-(4-(Methylsulfonyl)phenyl)-2-oxoacetaldehyde hydrate)

• Product Name: 2-(4-(Methylsulfonyl)phenyl)-2-oxoacetaldehyde hydrate
• CAS No: 1190013-02-5
• MF: C₉H₁₀O₅S
• MW: 230.237701892853
• CID: 1039958
• PubChem ID: 45036871
• Update Time: 2025-04-20

2-(4-(Methylsulfonyl)phenyl)-2-oxoacetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Methylsulfonyl)phenyl)-2-oxoacetaldehyde hydrate
• 2-(4-methylsulfonylphenyl)-2-oxoacetaldehyde,hydrate
• 1190013-02-5
• 4-Methanesulfonylphenylglyoxal hydrate
• AB48691
• [4-(Methanesulfonyl)phenyl](oxo)acetaldehyde--water (1/1)
• Benzeneacetaldehyde, 4-(methylsulfonyl)-alpha-oxo-, hydrate (1:1)
• AKOS016006940
• DTXSID20661713
• 2-(4-(Methylsulfonyl)phenyl)-2-oxoacetaldehydehydrate
• 2-(4-methylsulfonylphenyl)-2-oxoacetaldehyde;hydrate

• MDL： MFCD08705882
• Inchi： 1S/C9H8O4S.H2O/c1-14(12,13)8-4-2-7(3-5-8)9(11)6-10;/h2-6H,1H3;1H2
• InChI Key： XCTVIFKEXWVJCV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(C=O)=O)=CC=1)(=O)=O.O

Computed Properties

• Exact Mass: 230.02489459g/mol
• Monoisotopic Mass: 230.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes